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Compound of Interest

Compound Name: 3-Bromo-5-(trifluoromethyl)phenol

Cat. No.: B1287191 Get Quote

Essential Safety and Handling Guide for 3-Bromo-5-
(trifluoromethyl)phenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Bromo-5-(trifluoromethyl)phenol. Designed to be a critical

resource for laboratory safety, this document offers step-by-step guidance to ensure the safe

management of this chemical, fostering a secure research environment.

Chemical Safety and Hazard Information
3-Bromo-5-(trifluoromethyl)phenol is a solid organic compound that requires careful handling

due to its hazardous properties. It is classified as harmful if swallowed, and can cause skin and

serious eye irritation, as well as respiratory irritation.[1] Adherence to the safety protocols

outlined below is imperative to minimize risk.
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Property Data Source

Molecular Formula C₇H₄BrF₃O PubChem

Molecular Weight 241.01 g/mol PubChem

Physical Form Solid Sigma-Aldrich

GHS Hazard Classifications
Acute Toxicity, Oral (Category

4)
PubChem

Skin Irritation (Category 2) PubChem

Serious Eye Damage

(Category 1)
PubChem

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation

PubChem

Hazard Statements H302: Harmful if swallowed PubChem

H315: Causes skin irritation PubChem

H318: Causes serious eye

damage
PubChem

H335: May cause respiratory

irritation
PubChem

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory when handling 3-Bromo-5-(trifluoromethyl)phenol.
The following equipment must be worn at all times.
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Body Part Required PPE
Specifications and Best

Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles,

especially when there is a risk

of splashing.

Hands
Double Nitrile Gloves or

Neoprene/Butyl Gloves

For incidental contact, double-

layered nitrile gloves are

recommended. For direct

handling or risk of splashes,

heavy-duty neoprene or butyl

rubber gloves should be worn

over nitrile gloves. Gloves

must be changed immediately

upon contamination.

Body
Chemical-Resistant Laboratory

Coat

A long-sleeved lab coat that is

fully buttoned is required. For

tasks with a higher risk of

splashes, a butyl rubber or

neoprene apron should be

worn over the lab coat.

Respiratory NIOSH-approved Respirator

A respirator may be required if

handling the solid outside of a

fume hood or if dust is

generated. Consult your

institution's environmental

health and safety (EHS) office

for specific guidance.

Experimental Protocol: Safe Handling and Use
1. Preparation and Engineering Controls:
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Fume Hood: All handling of 3-Bromo-5-(trifluoromethyl)phenol, including weighing and

solution preparation, must be conducted inside a certified chemical fume hood.

Designated Area: Establish a designated area within the fume hood for handling this

compound to contain any potential contamination.

Emergency Equipment: Before starting work, confirm the location of the nearest emergency

shower and eyewash station and ensure they are unobstructed and operational.

Spill Kit: Have a spill kit readily available that includes an inert absorbent material (e.g.,

vermiculite or sand).

2. Handling the Compound:

Donning PPE: Put on all required PPE as detailed in the table above before entering the

designated handling area.

Weighing and Transfer: Carefully weigh and transfer the solid compound within the fume

hood to minimize the creation of dust.

Solution Preparation: If preparing a solution, slowly add the 3-Bromo-5-
(trifluoromethyl)phenol to the solvent to prevent splashing.

Container Management: Keep all containers with the compound tightly sealed when not in

use.

3. Post-Handling Decontamination:

Surface Cleaning: Decontaminate all surfaces within the fume hood that may have come into

contact with the compound.

PPE Removal: Carefully remove PPE, avoiding contact with any potentially contaminated

outer surfaces. Gloves should be removed last.

Hand Washing: Thoroughly wash hands with soap and water after removing gloves.

Emergency Procedures
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Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one to two glasses of water. Seek immediate medical attention.

Disposal Plan
As a halogenated organic compound, 3-Bromo-5-(trifluoromethyl)phenol and any materials

contaminated with it must be disposed of as hazardous waste.

Waste Segregation: Collect all waste containing this compound in a designated, properly

labeled hazardous waste container for halogenated organic waste. Do not mix with non-

halogenated waste.

Container Management: Keep the waste container tightly closed and stored in a well-

ventilated area, away from incompatible materials.

Empty Containers: Rinse empty containers three times with a suitable solvent. The rinsate

must be collected and disposed of as halogenated hazardous waste.

Waste Pickup: When the waste container is nearly full, arrange for a pickup from your

institution's EHS department.

Operational Workflow for Handling 3-Bromo-5-
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Operational Workflow for Handling 3-Bromo-5-(trifluoromethyl)phenol
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Caption: Workflow for the safe handling and disposal of 3-Bromo-5-(trifluoromethyl)phenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1287191?utm_src=pdf-body-img
https://www.benchchem.com/product/b1287191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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